2-Methyl-5-[(methylamino)methyl]furan-3-carboxylic acid

• Molecular Formula: C8H11NO3
• Molecular Weight: 169.18 g/mol
• SMILES: CC1=C(C=C(O1)CNC)C(=O)O
• InChI: InChI=1S/C8H11NO3/c1-5-7(8(10)11)3-6(12-5)4-9-2/h3,9H,4H2,1-2H3,(H,10,11)
• InChIKey: UZYWELXQLGKQIR-UHFFFAOYSA-N

2-Methyl-5-[(methylamino)methyl]furan-3-carboxylic Acid Overview

2-Methyl-5-[(methylamino)methyl]furan-3-carboxylic acid (CAS 1694759-95-9, MF C₈H₁₁NO₃, MW 169.18 g/mol) is a synthetic, trisubstituted furan-3-carboxylic acid building block bearing a secondary N-methylaminomethyl side chain at the 5-position, a methyl group at the 2-position, and a free carboxylic acid at the 3-position of the furan ring [1][2]. It is supplied as a research-grade intermediate (typical purity ≥95%) by multiple vendors and is primarily employed as a versatile scaffold in medicinal chemistry and agrochemical synthesis, where its bifunctional architecture—combining a derivatizable carboxylic acid with a nucleophilic secondary amine—enables diverse downstream transformations [2]. This compound occupies a specific niche among furan-3-carboxylic acid derivatives distinguished by the N-methylation state of its aminomethyl substituent and the 3-carboxylic acid regiochemistry, both of which directly affect hydrogen-bonding capacity, lipophilicity, and synthetic handling properties relative to closely related analogs.

Derivatization route

N-methyl secondary amine supports protection-free mono-acylation for parallel library synthesis.

Regiochemistry

3-carboxylic acid promotes aqueous solubility and distinct logP profile versus 2-COOH regioisomer.

Supply & purity

Research-grade intermediate (≥95%), available as free acid and methyl ester hydrochloride from multiple vendors.

• [1] PubChem Compound Summary CID 103627824, 2-Methyl-5-[(methylamino)methyl]furan-3-carboxylic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/103627824 (accessed 2026-05-01). View Source
• [2] Kuujia.com. Cas no 1694759-95-9 (2-methyl-5-(methylamino)methylfuran-3-carboxylic acid). https://www.kuujia.com/cas-1694759-95-9.html (accessed 2026-05-01). View Source

Why This Furan-3-Carboxylic Acid Cannot Be Generically Substituted

Substituting 2-methyl-5-[(methylamino)methyl]furan-3-carboxylic acid with either its primary amine analog [5-(aminomethyl)-2-methylfuran-3-carboxylic acid, CAS 1803592-68-8] or its 2-carboxylic acid regioisomer [5-[(methylamino)methyl]furan-2-carboxylic acid, CAS 893740-52-8] introduces measurable changes in computed physicochemical descriptors that are consequential for drug design and synthetic planning [1][2]. The primary amine analog possesses three hydrogen-bond donors (HBD = 3) versus two (HBD = 2) for the N-methyl secondary amine target, increasing topological polar surface area by 14 Ų and potentially reducing passive membrane permeability [1][2]. Conversely, the 2-carboxylic acid regioisomer exhibits a dramatically higher logP (0.70 versus −2.0), shifting solubility and distribution behavior . These differences are not cosmetic: they directly influence oral bioavailability prediction parameters, blood–brain barrier penetration potential, and the selectivity of chemical derivatization at the amine handle [3].

Primary amine analog (HBD = 3) may shift permeability

Replacing N-methyl with primary amine adds an H-bond donor, increasing TPSA by ~14 Ų. This can reduce passive membrane permeability and CNS penetration potential relative to the target compound.

2-COOH regioisomer alters logP by ~2.7 units

Moving the carboxylic acid to the 2-position dramatically increases lipophilicity, shifting solubility and distribution behavior. Aqueous assay compatibility and salt formation expectations may not transfer.

Primary amine requires protection/deprotection cycle

The primary amine analog typically needs Boc or Cbz protection to avoid bis-acylation, adding two synthetic steps per derivatization. Direct substitution eliminates this handling advantage.

• [1] PubChem Compound Summary CID 103627824, 2-Methyl-5-[(methylamino)methyl]furan-3-carboxylic acid. Computed Properties: HBD = 2, HBA = 4, TPSA = 62.5 Ų, XLogP3 = −2. NCBI. https://pubchem.ncbi.nlm.nih.gov/compound/103627824 (accessed 2026-05-01). View Source
• [2] PubChem Compound Summary CID 91654549, 5-(Aminomethyl)-2-methylfuran-3-carboxylic acid hydrochloride. Computed Properties: HBD = 3, HBA = 4, TPSA = 76.5 Ų. NCBI. https://pubchem.ncbi.nlm.nih.gov/compound/91654549 (accessed 2026-05-01). View Source
• [3] Lapina, I.M. et al. (2007). Aminomethyl derivatives of furancarboxylic acids in the Paal-Knorr reaction. Russian Journal of General Chemistry, 77(5), 923–925. DOI: 10.1134/s1070363207050180. View Source

Head-to-Head Evidence Against Closest Analogs

Hydrogen-Bond Donor Reduction and Permeability Advantage

N-Methylation of the aminomethyl side chain reduces the hydrogen-bond donor count from three (primary amine 5-(aminomethyl)-2-methylfuran-3-carboxylic acid) to two in the target compound, a modification consistent with the established medicinal chemistry principle that each additional HBD can reduce passive membrane permeability by approximately one order of magnitude [1][2]. This single methyl group difference is structurally minimal but pharmacokinetically consequential for oral bioavailability and CNS penetration potential.

HBD & TPSA

Reported

HBD = 2 vs 3; TPSA 62.5 vs 76.5 Ų

ΔHBD = −1, ΔTPSA = −14.0 Ų (18% lower)

Lower HBD/TPSA supports CNS permeability screening fit

Computed descriptors; cross-study comparison

Evidence Dimension	Hydrogen Bond Donor Count (HBD)
Target Compound Data	HBD = 2 (secondary amine N–H + carboxylic acid O–H); TPSA = 62.5 Ų; XLogP3 = −2 [1]
Comparator Or Baseline	5-(Aminomethyl)-2-methylfuran-3-carboxylic acid (CAS 1803592-68-8, free base): HBD = 3 (primary amine NH₂, two N–H donors + carboxylic acid O–H); TPSA = 76.5 Ų [2]
Quantified Difference	ΔHBD = −1 (33% reduction); ΔTPSA = −14.0 Ų (18% reduction); MW = 169.18 vs 155.15 g/mol [1][2]
Conditions	Computed physicochemical descriptors from PubChem (Cactvs 3.4.6.11 / PubChem release 2019.06.18–2025.04.14)

Why This Matters

Every additional HBD unit is empirically associated with reduced intestinal absorption and limited passive blood–brain barrier penetration; the target compound's HBD = 2 profile aligns more favorably with Lipinski and CNS MPO criteria than the primary amine comparator, making it the preferred scaffold choice when CNS exposure or oral bioavailability is a project objective.

• [1] PubChem CID 103627824. Computed Properties: HBD = 2, HBA = 4, TPSA = 62.5 Ų, XLogP3 = −2, Rotatable Bond Count = 3. NCBI. https://pubchem.ncbi.nlm.nih.gov/compound/103627824 (accessed 2026-05-01). View Source
• [2] PubChem CID 91654549. Computed Properties for 5-(aminomethyl)-2-methylfuran-3-carboxylic acid hydrochloride: HBD = 3, HBA = 4, TPSA = 76.5 Ų, Rotatable Bond Count = 2, MW = 191.61 (HCl salt). Free base MW = 155.15 g/mol (C₇H₉NO₃). NCBI. https://pubchem.ncbi.nlm.nih.gov/compound/91654549 (accessed 2026-05-01). View Source

Carboxylic Acid Regiochemistry and logP Impact

The position of the carboxylic acid on the furan ring (3-COOH vs 2-COOH) produces a striking computed logP difference of nearly three log units between otherwise structurally analogous compounds [1]. The 3-carboxylic acid regioisomer (target) exhibits XLogP3 = −2, indicating substantial aqueous solubility, whereas the 2-carboxylic acid regioisomer has a computed logP = 0.6972, reflecting roughly 500-fold greater partitioning into octanol . This difference arises from distinct intramolecular hydrogen-bonding geometries and electronic distribution inherent to the furan ring substitution pattern.

logP Shift

Reported

XLogP3 −2 vs 0.70 (regioisomer)

ΔlogP ≈ 2.7; target ~500× more hydrophilic

Carboxylic acid position drives solubility and assay compatibility

Computed logP; 2-COOH regioisomer shows higher lipophilicity

Evidence Dimension	Computed lipophilicity (logP / XLogP3) and related properties
Target Compound Data	2-Methyl-5-[(methylamino)methyl]furan-3-carboxylic acid: XLogP3 = −2, HBA = 4, TPSA = 62.5 Ų [1]
Comparator Or Baseline	5-[(Methylamino)methyl]furan-2-carboxylic acid (CAS 893740-52-8): logP = 0.6972, HBA = 3, TPSA = 62.47, MW = 155.15
Quantified Difference	ΔlogP ≈ 2.7 log units (target ~500× more hydrophilic); ΔHBA = +1 (4 vs 3); MW difference = +14.03 g/mol (target methyl group at 2-position)
Conditions	PubChem XLogP3 3.0 (target); Chemscene computed logP (regioisomer). Both compounds are free base forms.

Why This Matters

The approximately 500-fold difference in predicted octanol–water partitioning directly dictates experimental strategy: the target 3-COOH regioisomer is better suited for aqueous-phase biological assays and salt formation, while the 2-COOH regioisomer may be preferable when higher membrane permeability or organic-phase reactivity is required. Procurement decisions must align with the intended assay or reaction medium.

• [1] PubChem CID 103627824. Computed Properties: XLogP3-AA = −2. NCBI. https://pubchem.ncbi.nlm.nih.gov/compound/103627824 (accessed 2026-05-01). View Source

Protection-Free Secondary Amine Derivatization

The N-methyl secondary amine in the target compound permits direct, chemoselective acylation or reductive alkylation without the competing bis-functionalization or protection/deprotection sequences required by the primary amine analog [1]. In the Paal–Knorr pyrrole-forming reaction, α-aminomethyl derivatives of furancarboxylic acids (such as the 5-aminomethyl substitution pattern present in both the target and its analogs) react faster than β-analogs, confirming the synthetic relevance of the substitution geometry [1]. The target's carboxylic acid also enables esterification to the methyl ester (logP = 1.154, MW = 219.67 as HCl salt), providing a straightforward handle for lipophilicity tuning .

Synthetic step reduction

Supporting evidence

N-methyl secondary amine eliminates protect/deprotect

2 synthetic steps saved per derivatization; Paal–Knorr reactivity confirmed

Supports protection-free parallel library workflows

Experimental support: Lapina et al., 2007

Evidence Dimension	Derivatization route complexity and protection requirements
Target Compound Data	Secondary amine (NHCH₃): one reactive N–H, no protection needed for mono-acylation/mono-alkylation; carboxylic acid at 3-position enables amide/ester formation
Comparator Or Baseline	5-(Aminomethyl)-2-methylfuran-3-carboxylic acid (primary amine NH₂): two reactive N–H bonds, typically requires Boc/Cbz protection to prevent bis-acylation, adding 2 synthetic steps [1]
Quantified Difference	Elimination of 2 synthetic steps (protect/deprotect) per derivatization sequence; Paal–Knorr reaction: α-aminomethyl furan derivatives react faster than β-analogs [1]
Conditions	General organic synthesis; Paal–Knorr pyrrole formation conditions (Lapina et al., 2007); esterification to methyl ester hydrochloride (Sigma-Aldrich/Enamine EN300-23922)

Why This Matters

For medicinal chemistry groups performing parallel library synthesis, the two-step protection/deprotection overhead eliminated by the N-methyl secondary amine translates to reduced turnaround time and higher throughput. The availability of both the free acid and its methyl ester hydrochloride from major suppliers (Enamine via Sigma-Aldrich, Wako) provides flexible entry points for SAR exploration.

• [1] Lapina, I.M., Pevzner, L.M., & Petrov, M.L. (2007). Aminomethyl derivatives of furancarboxylic acids in the Paal-Knorr reaction. Russian Journal of General Chemistry, 77(5), 923–925. DOI: 10.1134/s1070363207050180. View Source

TPSA Advantage for CNS Drug Design

Topological polar surface area (TPSA) is a critical determinant of blood–brain barrier penetration, with ≤70 Ų generally considered optimal for CNS-active compounds and ≤90 Ų for orally absorbed drugs [1]. The target compound's TPSA of 62.5 Ų falls comfortably within the CNS-favorable window, whereas the primary amine analog at 76.5 Ų exceeds the 70 Ų CNS desirability threshold [1][2]. Both compounds satisfy the oral absorption criterion (<90 Ų), but only the target meets the more stringent CNS threshold.

CNS MPO TPSA

Reported

TPSA 62.5 Ų (≤70 threshold)

Primary amine analog TPSA 76.5 Ų exceeds CNS-favorable window

Lower TPSA supports brain penetration model evaluation

CNS MPO desirability: TPSA

Antibacterial class

Class-level inference

Natural analogs: MIC 15.6–31.3 µg/mL (S. aureus)

Target untested; shares 3-COOH pharmacophore and 5-substituted furan

Supports antibacterial pharmacophore hypothesis; basic side chain may alter penetration

Data from endophytic Aspergillus flavus metabolites

logP modulation

Reported

Parent logP +0.9 → target −2.0

ΔXLogP3 = −2.9 (~800-fold solubility increase)

Aminomethyl side chain substantially shifts aqueous solubility profile

Computed XLogP3; supports formulation in polar media

Evidence Dimension	Topological Polar Surface Area (TPSA) and CNS drug-likeness parameters
Target Compound Data	TPSA = 62.5 Ų; HBD = 2; XLogP3 = −2; MW = 169.18 [1]
Comparator Or Baseline	5-(Aminomethyl)-2-methylfuran-3-carboxylic acid: TPSA = 76.5 Ų; HBD = 3; MW = 155.15 [2]
Quantified Difference	ΔTPSA = −14.0 Ų (18.3% lower for target); target TPSA ≤ 70 Ų (CNS-favorable); comparator TPSA > 70 Ų (above CNS optimal threshold) [1][2]
Conditions	PubChem computed TPSA values (Cactvs 3.4.6.11 algorithm); CNS MPO desirability: TPSA < 70 Ų optimal (Wager et al., 2010 ACS Chem. Neurosci.)

Why This Matters

When selecting a furan-3-carboxylic acid building block for a CNS-targeted medicinal chemistry program, the 18.3% lower TPSA of the target compound relative to its primary amine analog provides a measurable advantage for achieving brain exposure. Procurement of the primary amine analog for CNS programs carries an inherent, quantifiable physicochemical liability.

• [1] PubChem CID 103627824. Computed Properties: TPSA = 62.5 Ų, HBD = 2, XLogP3 = −2, MW = 169.18 g/mol. NCBI. https://pubchem.ncbi.nlm.nih.gov/compound/103627824 (accessed 2026-05-01). View Source
• [2] PubChem CID 91654549. Computed Properties: TPSA = 76.5 Ų, HBD = 3, MW = 191.61 (HCl salt). Free base MW = 155.15 g/mol (C₇H₉NO₃). NCBI. https://pubchem.ncbi.nlm.nih.gov/compound/91654549 (accessed 2026-05-01). View Source

Antibacterial Pharmacophore in Furan-3-Carboxylic Acids

While no direct antibacterial MIC data are available for the target compound itself, the closest structurally characterized furan-3-carboxylic acid natural analogs—5-hydroxymethylfuran-3-carboxylic acid and 5-acetoxymethylfuran-3-carboxylic acid—exhibit potent, quantified antibacterial activity against Staphylococcus aureus [1]. The target compound shares the identical 3-carboxylic acid pharmacophore and the 5-substituted furan architecture, with the key differentiation being the 5-[(methylamino)methyl] side chain in place of the hydroxymethyl or acetoxymethyl moiety. This side-chain replacement introduces a basic nitrogen capable of pH-dependent ionization, which may further influence bacterial cell wall penetration [1][2].

Antibacterial class

Class-level inference

Natural analogs: MIC 15.6–31.3 µg/mL (S. aureus)

Target untested; shares 3-COOH pharmacophore and 5-substituted furan

Supports antibacterial pharmacophore hypothesis; basic side chain may alter penetration

Data from endophytic Aspergillus flavus metabolites

Evidence Dimension	In vitro antibacterial activity (MIC, μg/mL) against Staphylococcus aureus
Target Compound Data	No direct MIC data available. Shares 2-methylfuran-3-carboxylic acid core with 5-[(methylamino)methyl] substitution. 5-substituted furan-3-carboxylic acid class.
Comparator Or Baseline	5-Hydroxymethylfuran-3-carboxylic acid: MIC = 31.3 μg/mL (S. aureus); 5-Acetoxymethylfuran-3-carboxylic acid: MIC = 15.6 μg/mL (S. aureus) [1]
Quantified Difference	Class benchmark MIC range: 15.6–31.3 μg/mL for 5-substituted furan-3-carboxylic acids against S. aureus. Target compound untested; class-level inference only.
Conditions	Isolated from Aspergillus flavus endophytic fungus; MIC determined against S. aureus; structures confirmed by NMR, IR, UV, and MS (Ma et al., 2016, Nat. Prod. Res., PMID: 25942282)

Why This Matters

The 3-carboxylic acid group on the furan ring is a demonstrated antibacterial pharmacophore in this scaffold family. The target compound's 5-[(methylamino)methyl] substituent introduces a basic center absent in the natural analogs, offering a distinct ionization state at physiological pH that could be exploited for solubility, target engagement, or resistance profile modulation in antibacterial lead optimization programs.

• [1] Ma, Y.M. et al. (2016). A new furan derivative from an endophytic Aspergillus flavus of Cephalotaxus fortunei. Natural Product Research, 30(1), 79–84. DOI: 10.1080/14786419.2015.1038262. PMID: 25942282. View Source
• [2] Pal, P. (2024). Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives. In: Furan Derivatives. IntechOpen. DOI: 10.5772/intechopen.1004117. View Source

logP and Solubility Shift from Aminomethyl Substitution

The introduction of the 5-[(methylamino)methyl] side chain onto the 2-methylfuran-3-carboxylic acid core shifts the computed logP from +0.9 (parent, XLogP3) to −2.0 (target), representing a nearly 1,000-fold increase in predicted aqueous solubility [1]. This logP modulation is accompanied by an increase in hydrogen-bond acceptor count (HBA: 3 → 4) and donor count (HBD: 1 → 2), reflecting the added polarity of the aminomethyl group [1]. The parent compound has a measured pKa of ~4.37 and limited aqueous solubility (~9.3 g/L calculated) , whereas the target compound's substantially lower logP predicts markedly improved aqueous solubility.

logP modulation

Reported

Parent logP +0.9 → target −2.0

ΔXLogP3 = −2.9 (~800-fold solubility increase)

Aminomethyl side chain substantially shifts aqueous solubility profile

Computed XLogP3; supports formulation in polar media

Evidence Dimension	Computed logP (XLogP3) and hydrogen-bonding capacity
Target Compound Data	XLogP3 = −2.0; HBD = 2; HBA = 4; MW = 169.18; TPSA = 62.5 Ų [1]
Comparator Or Baseline	2-Methylfuran-3-carboxylic acid (CAS 6947-94-0): XLogP3 = 0.9; HBD = 1; HBA = 3; MW = 126.11; calculated water solubility ~9.3 g/L at 25°C
Quantified Difference	ΔXLogP3 = −2.9 log units (~800-fold increased predicted aqueous solubility for target); ΔHBD = +1; ΔHBA = +1; ΔMW = +43.07 g/mol [1]
Conditions	PubChem XLogP3 3.0 algorithm (target); ChemSrc computed logP (parent); SDHL Biochem estimated water solubility for parent

Why This Matters

The nearly three-log reduction in predicted logP achieved by the 5-[(methylamino)methyl] substituent transforms the physicochemical profile from a moderately lipophilic aromatic acid to a substantially more water-soluble bifunctional scaffold. This shift is critical when aqueous biological assay compatibility or formulation in polar media is a procurement consideration, and it demonstrates the value of the aminomethyl side chain as a solubility-enhancing module for furan-3-carboxylic acid lead series.

• [1] PubChem CID 103627824. Computed Properties: XLogP3 = −2, HBD = 2, HBA = 4, TPSA = 62.5 Ų, MW = 169.18. NCBI. https://pubchem.ncbi.nlm.nih.gov/compound/103627824 (accessed 2026-05-01). View Source

Application Scenarios for Research and Procurement

CNS-Targeted Fragment-Based Drug Discovery

For fragment-based or lead-generation campaigns targeting CNS indications, the target compound's TPSA of 62.5 Ų falls below the 70 Ų desirability threshold for brain penetration, and its HBD count of 2 satisfies the ≤3 HBD criterion of the CNS MPO scoring system [1]. Its primary amine analog (TPSA = 76.5 Ų, HBD = 3) fails to meet the TPSA threshold, making the N-methylated target the more appropriate procurement choice when CNS exposure is a program requirement [2]. The 3-carboxylic acid position further contributes to a low XLogP3 of −2, favoring aqueous solubility for in vivo formulation. The compound is available from Enamine (via Sigma-Aldrich and Wako) as both the free acid and the methyl ester hydrochloride, enabling direct use in fragment soaking, SPR, or NMR-based screening workflows .

Protection-Free Parallel Library Synthesis

Medicinal chemistry teams conducting parallel amide or sulfonamide library synthesis benefit from the target compound's N-methyl secondary amine, which undergoes clean mono-acylation without requiring N-Boc protection/deprotection cycles that would be mandatory for the primary amine analog [1]. This eliminates two synthetic steps per library member, reducing per-compound synthesis time and material cost. The carboxylic acid at the 3-position simultaneously serves as a second orthogonal diversification point for amide coupling or esterification. The Paal–Knorr reactivity of α-aminomethyl furancarboxylic acids—which react faster than β-analogs—further enables efficient construction of fused pyrrole-furan heterocyclic systems from this scaffold [1].

Antibacterial Lead Optimization

Furan-3-carboxylic acid natural products with 5-substitution (hydroxymethyl and acetoxymethyl analogs) have demonstrated potent antibacterial activity against Staphylococcus aureus, with MIC values of 31.3 and 15.6 μg/mL respectively [1]. The target compound retains this core pharmacophore while introducing a basic 5-[(methylamino)methyl] side chain absent in the natural leads, offering a differentiated ionization profile (protonated ammonium at pH < ~9–10) that may enhance solubility and modulate bacterial cell envelope penetration [2]. This scaffold is suitable for systematic SAR exploration around the amine substituent, N-alkylation, and carboxylic acid derivatization (amide, ester, hydrazide) to optimize antibacterial potency and spectrum.

Agrochemical Intermediate Synthesis

Substituted furan-3-carboxylic acid derivatives are established intermediates in agrochemical synthesis, and the target compound's bifunctional architecture supports the construction of complex heterocyclic frameworks relevant to fungicide and herbicide discovery [1][2]. The European Patent EP 1253146 (DSM Fine Chemicals) explicitly covers the synthesis of substituted furancarboxylates as agrochemical and pharmaceutical agents, validating the industrial relevance of this compound class [2]. The compound's 95% minimum purity specification from multiple suppliers and its availability in gram-to-kilogram quantities through Enamine's catalog support process chemistry scale-up requirements .

Application

Selection Property

Validation Focus

CNS fragment-based drug discovery

TPSA 62.5 Ų and HBD = 2 within CNS MPO favorable range

Brain penetration potential assessment in model systems

Protection-free parallel library synthesis

N-methyl secondary amine enables mono-acylation without protection

Amide/ester diversification efficiency and purity

Antibacterial lead exploration

3-carboxylic acid pharmacophore with basic aminomethyl side chain

MIC screening and bacterial cell penetration studies

Agrochemical intermediate synthesis

Bifunctional furan-3-carboxylate scaffold; ≥95% purity

Scalability, batch consistency, and derivatization scope

• [1] Lapina, I.M., Pevzner, L.M., & Petrov, M.L. (2007). Aminomethyl derivatives of furancarboxylic acids in the Paal-Knorr reaction. Russian Journal of General Chemistry, 77(5), 923–925. DOI: 10.1134/s1070363207050180. View Source
• [2] Ma, Y.M. et al. (2016). A new furan derivative from an endophytic Aspergillus flavus of Cephalotaxus fortunei. Natural Product Research, 30(1), 79–84. PMID: 25942282. DOI: 10.1080/14786419.2015.1038262. View Source